N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C10H8N8O2/c1-6-9(17-20-16-6)13-10(19)7-2-3-8(15-14-7)18-5-11-4-12-18/h2-5H,1H3,(H,13,17,19)
• InChI Key: LPUPEQATQCNQKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)C2=NN=C(C=C2)N3C=NC=N3
• Molecular Formula: C10H8N8O2
• Molecular Weight: 272.22 g/mol

Description

N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C10H8N8O2 and its molecular weight is 272.228. The purity is usually 95%.
BenchChem offers high-quality N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Pyridazine Derivatives : The synthesis of pyridazine derivatives and their antimicrobial activity has been explored, highlighting the potential of these compounds in developing new antimicrobial agents. The chemical modifications and synthesis routes provide insights into the structure-activity relationship, crucial for designing compounds with enhanced biological activities (El-Mariah, Hosny, & Deeb, 2006).

• Antimycobacterial Activity : Studies on substituted isosteres of pyridine- and pyrazinecarboxylic acids revealed their antimycobacterial activity against Mycobacterium tuberculosis. This research underscores the therapeutic potential of these compounds in addressing tuberculosis, a significant global health challenge (Gezginci, Martin, & Franzblau, 1998).

Antitumor Evaluation

• Cytotoxic Metal Complexes : The synthesis and antitumor evaluation of 1,2,4-oxadiazole ligands and their related N-heterocyclic carbene (NHC) complexes have been investigated. These compounds showed significant antitumor activity, highlighting their potential as novel cancer therapeutic agents. The research emphasizes the importance of structural modifications to enhance biological activity, demonstrating the versatility of these compounds in medicinal chemistry (Maftei, 2018).

Chemical Characterization and Reactivity

• Heterocyclic Synthesis : The reactivity and chemical characterization of these compounds provide a foundation for synthesizing various heterocyclic systems. These synthetic pathways offer valuable insights into the compounds' chemical behavior, essential for developing new chemical entities with potential therapeutic applications (Abdallah, Salaheldin, & Radwan, 2007).